Cas no 2166911-86-8 (tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate)

• Product Name: tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate
• CAS No: 2166911-86-8
• MF: C₁₂H₁₇BrN₂O₂
• MW: 301.179582357407
• CID: 6448048
• Update Time: 2025-05-23

tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate
• Carbamic acid, N-[(2-amino-6-bromophenyl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H17BrN2O2/c1-12(2,3)17-11(16)15-7-8-9(13)5-4-6-10(8)14/h4-6H,7,14H2,1-3H3,(H,15,16)
• InChI Key： XWYDKTVXCRLWLK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=C(Br)C=CC=C1N

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 427.0±35.0 °C(Predicted)
• pka: 11.74±0.46(Predicted)

Additional information on tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate

tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate, identified by the CAS number 2166911-86-8, is a significant entity in the field of organic chemistry, particularly within the realms of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and its bioactive properties have further underscored its importance in contemporary research.

The molecular structure of tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate is characterized by a complex arrangement of functional groups, including a tert-butyl group, an amino group, and a bromine atom, all interconnected through a carbamate linkage. This configuration not only imparts stability to the molecule but also facilitates its interaction with biological systems, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel pesticides and herbicides, where its ability to inhibit specific enzymes has shown promise. Additionally, its application in medicinal chemistry has been explored, with findings suggesting potential anti-inflammatory and antioxidant properties.

The synthesis of tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol intermediate. This is followed by carbamate formation through reaction with tert-butyl chloroformate or similar reagents. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yield and purity while minimizing environmental impact.

In terms of applications, this compound has found utility in the formulation of agrochemicals due to its ability to modulate plant growth and resistance to pests. Its role as an intermediate in drug discovery has also been significant, particularly in the development of agents targeting neurodegenerative diseases and cancer.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate. These studies have provided valuable insights into its pharmacokinetic properties, paving the way for its potential use as an active pharmaceutical ingredient.

In conclusion, tert-butyl N-[(2-amino-6-bromophenyl)methyl]carbamate, CAS number 2166911-86-8, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and promising bioactive properties continue to drive research into its potential applications across diverse fields.